5-(5-Amino-pyrazin-2-yl)-thiophene-2-carbonitrile

• Molecular Formula: C9H6N4S
• Molecular Weight: 202.24 g/mol
• IUPAC Name: 5-(5-aminopyrazin-2-yl)thiophene-2-carbonitrile
• InChI: InChI=1S/C9H6N4S/c10-3-6-1-2-8(14-6)7-4-13-9(11)5-12-7/h1-2,4-5H,(H2,11,13)
• InChI Key: GNAUDSJVSBSBNN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)C2=CN=C(C=N2)N)C#N

Description

5-(5-Amino-pyrazin-2-yl)-thiophene-2-carbonitrile is a useful research compound. Its molecular formula is C9H6N4S and its molecular weight is 202.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-amino-5-bromopyrazine (300 mg, 1.724 mmol), dichlorobis(triphenylphosphine)palladium(II) (175 mg, 0.249 mmol), 5-cyanothiophene-2-boronic acid acid (540 mg, 3.53 mmol) and a saturated aqueous sodium carbonate solution (2 mL) in ethylene glycol dimethyl ether (5 mL) and ethanol (5 mL) was heated under reflux overnight. The reaction mixture was cooled, diluted with ethyl acetate, and washed with water and a saturated aqueous sodium chloride solution. The organic layer was dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo. Biotage chromatography (FLASH 40S, Silica, 2/3 to 1/9 hexanes/ethyl acetate) afforded 5-(5-amino-pyrazin-2-yl)-thiophene-2-carbonitrile (49.1 mg, 14.1%) as a yellow solid: LRMS for C9H6N4S (M+H)+ at m/z=203.